Cas no 21762-74-3 (2H-1,4-Benzothiazin-3(4H)-one,6-nitro-)

• Product Name: 2H-1,4-Benzothiazin-3(4H)-one,6-nitro-
• CAS No: 21762-74-3
• MF: C₈H₆N₂O₃S
• MW: 210.209840297699
• CID: 250182
• PubChem ID: 4182356
• Update Time: 2025-06-07

2H-1,4-Benzothiazin-3(4H)-one,6-nitro- Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzothiazin-3(4H)-one,6-nitro-
• 6-Nitro-4H-benzo[1,4]-thiazin-3-one
• 6-Nitro-2H-Benzo[b][1,4]Thiazin-3(4H)-One
• 6-nitro-3,4-dihydro-3-oxo-2H(1,4)benzothiazine
• 6-nitro-4H-1,4-benzothiazin-3-one
• 6-nitro-2H-benzo[b]-[1,4]thiazin-3(4H)-one
• BALSKAVZBPPKCS-UHFFFAOYSA-N
• DTXSID60400401
• AKOS000479333
• CS-0100719
• SCHEMBL2125595
• 21762-74-3
• SR-01000457398-1
• A815651
• SR-01000457398
• 6-nitro-2H-1,4-benzothiazin-3(4H)-one
• 6-nitro-4H-1, 4-benzothiazin-3-one
• AF-399/08338006
• DB-341873
• STL412418

• MDL： MFCD00456556
• Inchi： 1S/C8H6N2O3S/c11-8-4-14-7-2-1-5(10(12)13)3-6(7)9-8/h1-3H,4H2,(H,9,11)
• InChI Key： BALSKAVZBPPKCS-UHFFFAOYSA-N
• SMILES： S1CC(NC2C=C(C=CC1=2)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 210.00998
• Monoisotopic Mass: 210.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 100A^2
• XLogP3: 1.2

Experimental Properties

• PSA: 72.24

2H-1,4-Benzothiazin-3(4H)-one,6-nitro- Security Information

• Hazard Category Code： 43
• Safety Instruction： 36/37
• Hazardous Material Identification：

Additional information on 2H-1,4-Benzothiazin-3(4H)-one,6-nitro-

2H-1,4-Benzothiazin-3(4H)-one, 6-nitro (CAS No. 21762-74-3): An Overview of Its Chemical Properties and Biological Applications

2H-1,4-Benzothiazin-3(4H)-one, 6-nitro (CAS No. 21762-74-3) is a compound that has garnered significant attention in the fields of chemistry and pharmacology due to its unique structural features and potential biological activities. This compound belongs to the class of benzothiazines, which are known for their diverse applications in medicinal chemistry and drug development.

The chemical structure of 2H-1,4-Benzothiazin-3(4H)-one, 6-nitro is characterized by a benzothiazine core with a nitro group at the 6-position. The benzothiazine scaffold is a heterocyclic ring system consisting of a benzene ring fused with a thiazine ring, which is itself a six-membered ring containing sulfur and nitrogen atoms. The presence of the nitro group imparts additional reactivity and functional properties to the molecule, making it an interesting candidate for various chemical and biological studies.

In recent years, research on 2H-1,4-Benzothiazin-3(4H)-one, 6-nitro has focused on its potential therapeutic applications. Studies have shown that this compound exhibits significant anti-inflammatory and analgesic properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2H-1,4-Benzothiazin-3(4H)-one, 6-nitro effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This finding suggests that the compound may have potential as a novel anti-inflammatory agent for treating conditions such as arthritis and other inflammatory disorders.

Beyond its anti-inflammatory properties, 2H-1,4-Benzothiazin-3(4H)-one, 6-nitro has also been investigated for its potential as an anticonvulsant. Research conducted by a team at the University of California found that this compound exhibited potent anticonvulsant activity in animal models of epilepsy. The mechanism of action is believed to involve modulation of GABAergic neurotransmission, which is crucial for controlling neuronal excitability. These findings open up new avenues for the development of more effective anticonvulsant drugs with fewer side effects.

The synthetic route to 2H-1,4-Benzothiazin-3(4H)-one, 6-nitro has been well-documented in the literature. One common method involves the cyclization of an appropriate thioamide intermediate followed by nitration at the 6-position. This synthetic strategy allows for the efficient production of the compound in high yields and purity, making it accessible for further research and development.

In addition to its therapeutic potential, 2H-1,4-Benzothiazin-3(4H)-one, 6-nitro has also been studied for its photophysical properties. The presence of the nitro group imparts strong electron-withdrawing characteristics to the molecule, which can influence its electronic structure and optical behavior. Researchers at the University of Manchester have explored the use of this compound as a fluorescent probe for cellular imaging applications. The high quantum yield and photostability of 2H-1,4-Benzothiazin-3(4H)-one, 6-nitro make it an attractive candidate for developing new imaging agents with enhanced sensitivity and resolution.

The safety profile of 2H-1,4-Benzothiazin-3(4H)-one, 6-nitro is another important aspect that has been extensively studied. Toxicological evaluations have shown that this compound exhibits low toxicity in both in vitro and in vivo models. However, as with any new chemical entity, further studies are needed to fully understand its long-term effects and potential side effects in humans.

In conclusion, 2H-1,4-Benzothiazin-3(4H)-one, 6-nitro (CAS No. 21762-74-3) is a versatile compound with promising applications in various fields of chemistry and pharmacology. Its unique structural features and biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, this compound holds significant potential for contributing to advancements in medicinal chemistry and drug discovery.